5,5-Dimethyl-2-(thiophen-2-YL)-1,3,2-dioxaborinane
Overview
Description
5,5-Dimethyl-2-(thiophen-2-YL)-1,3,2-dioxaborinane is a chemical compound with the molecular formula C9H13BO2S . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound consists of a boron atom bonded to two oxygen atoms and a carbon atom, forming a 1,3,2-dioxaborinane ring. This ring is substituted at the 2-position with a thiophen-2-yl group and at the 5-position with two methyl groups .
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 196.08 . The compound should be stored in a dark place, under inert atmosphere, and in a freezer under -20°C .
Scientific Research Applications
Antimicrobial Activity : Synthesis of 5,5-dimethyl-2-oxido-[1,3,2]-dioxaphosphorinane-2-yl-amino carboxylates showed moderate antimicrobial activity (Babu, Prasad, Reddy, & Raju, 2008).
Conformational Study : NMR and IR spectroscopy were used to study the conformation of bis(5,5-dimethyl-2-X-1,3,2-dioxaphosphorinan-2-yl) sulfanes and polysulfanes (Kombert & Grossmann, 1993).
Crystal Structure Analysis : X-ray crystal structure determination of 2,2-difluoro-4,6-dimethyl-5-(4'-nitrophenyl)-1,3,2-dioxaborinane revealed a nearly planar 1,3,2-dioxaborinane ring (Emsley, Freeman, Bates, & Hursthouse, 1989).
Spectroscopic Study : Spectroscopic study on 5,5- Dimethyl-2-thio-2-phenoxy- and 5,5-dimethyl-2-thio-2-ethoxy-1,3,2-dioxaphosphorinanes showed a three-component equilibrium in their conformations (Shakirov, Shagidullin, & Arshinova, 1990).
Synthesis of Symmetrical Trisulfides : A method for the synthesis of symmetrical trisulfides based on (5,5-dimethyl-2-thioxo-1,3,2-dioxaphosphorin-2-yl)disulfanyl derivatives was developed (Lach & Witt, 2014).
Preparation of Unsymmetrical Diaryl Disulfides : A method for the synthesis of unsymmetrical diaryl disulfides based on 5,5-dimethyl-2-thioxo-1,3,2-dioxaphosphorinane-2-sulfenyl bromide was developed (Demkowicz, Rachon, & Witt, 2008).
Nickel Precatalysts for Cross-Coupling : Air-stable nickel precatalysts for cross-coupling of aryl sulfamates with aryl neopentylglycolboronates at room temperature were synthesized, involving 5,5-dimethyl-1,3,2-dioxaborinane-2-yl derivatives (Jezorek et al., 2014).
Stereochemistry of Cyclic Organophosphorus Compounds : A study on the crystal and molecular structure of meso-bis-(4,6-dimethyl-2-thio-1,3,2-dioxaphosphorinane-2-yl)-oxide derived from racemic pentane-2,4-diol was conducted (Mikołajczyk, Ziemnicka, Wieczorek, & Karolak‐Wojciechowska, 1984).
Safety and Hazards
The safety information for 5,5-Dimethyl-2-(thiophen-2-YL)-1,3,2-dioxaborinane indicates that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: calling a poison center or doctor if feeling unwell .
properties
IUPAC Name |
5,5-dimethyl-2-thiophen-2-yl-1,3,2-dioxaborinane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BO2S/c1-9(2)6-11-10(12-7-9)8-4-3-5-13-8/h3-5H,6-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQCFQKMFRXSPPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCC(CO1)(C)C)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70473106 |
Source
|
| Record name | 5,5-Dimethyl-2-(thiophen-2-yl)-1,3,2-dioxaborinane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70473106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
355408-55-8 |
Source
|
| Record name | 5,5-Dimethyl-2-(thiophen-2-yl)-1,3,2-dioxaborinane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70473106 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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